Cas no 894043-59-5 (2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)
2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
- Acetamide, 2-[[6-(3,4-dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
-
- Inchi: 1S/C15H15N5O3S/c1-22-11-5-3-9(7-12(11)23-2)10-4-6-14-17-18-15(20(14)19-10)24-8-13(16)21/h3-7H,8H2,1-2H3,(H2,16,21)
- InChI Key: XKXJNPNSXIAXHT-UHFFFAOYSA-N
- SMILES: C(N)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(OC)C(OC)=C1)=N2
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- pka: 14.99±0.40(Predicted)
2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2506-0323-2μmol |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 2μl |
$57.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-5μmol |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 5μl |
$63.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-10μmol |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 10μl |
$69.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-20μmol |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 20μl |
$79.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-1mg |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 1mg |
$54.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-2mg |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 2mg |
$59.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-3mg |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 3mg |
$63.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-4mg |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 4mg |
$66.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-5mg |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 5mg |
$69.0 | 2023-05-18 | |
| Life Chemicals | F2506-0323-10mg |
2-{[6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894043-59-5 | 90%+ | 10mg |
$79.0 | 2023-05-18 |
2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
Research Brief on 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 894043-59-5)
In recent years, the compound 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 894043-59-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
The compound, which features a triazolopyridazine core linked to a dimethoxyphenyl group via a sulfanylacetamide bridge, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific kinases and enzymes involved in inflammatory and oncogenic processes. The unique structural features of this compound contribute to its selectivity and potency, making it a promising candidate for further drug development.
One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed more efficient methods to produce 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide with higher yields and purity, facilitating its use in preclinical studies. These improvements have also enabled the exploration of structural analogs to enhance its pharmacological properties.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific molecular targets. For instance, it has shown inhibitory activity against certain protein kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and induction of apoptosis. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, where it has exhibited potential in reducing cytokine production and tissue damage.
Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and comprehensive pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, 2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide represents a valuable scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity profile make it a compelling subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its drug-like properties, and evaluating its safety and efficacy in more complex biological systems.
894043-59-5 (2-{6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)